![molecular formula C7H6BrClO B6304893 3-Bromo-2-chloro-5-methylphenol CAS No. 2092623-34-0](/img/structure/B6304893.png)
3-Bromo-2-chloro-5-methylphenol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-Bromo-2-chloro-5-methylphenol is a chemical compound with the molecular formula C7H6BrClO . It has a molecular weight of 221.48 . It is a solid at room temperature and is typically stored at temperatures between 2-8°C .
Molecular Structure Analysis
The molecular structure of this compound consists of a phenol ring with bromine, chlorine, and a methyl group attached. The InChI code for this compound is 1S/C7H6BrClO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3 .Physical And Chemical Properties Analysis
This compound is a solid at room temperature . It has a molecular weight of 221.48 . The compound is typically stored at temperatures between 2-8°C .Safety and Hazards
3-Bromo-2-chloro-5-methylphenol is classified under the GHS07 hazard class . The compound has hazard statements H315, H319, and H335, indicating that it can cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust, gas, or vapors, avoiding contact with skin and eyes, and using personal protective equipment .
Mechanism of Action
Target of Action
Phenolic compounds, in general, are known to interact with various biological targets, including enzymes and cell membranes, due to their ability to form hydrogen bonds .
Mode of Action
The compound’s structure, which includes a bromine atom at the 3rd position, a chlorine atom at the 2nd position, and a methyl group at the 5th position on a benzene ring, suggests potential for interesting chemical interactions. These could include electrophilic aromatic substitution reactions with strong electrophiles.
Biochemical Pathways
Phenolic compounds can influence various biochemical pathways due to their antioxidant properties .
Pharmacokinetics
As a phenolic compound, it is expected to have good solubility in water, which could influence its bioavailability .
Result of Action
Phenolic compounds are generally known for their antioxidant activity, which can protect cells from damage by reactive oxygen species .
Action Environment
Environmental factors can influence the action, efficacy, and stability of 3-Bromo-2-chloro-5-methylphenol . For instance, the compound’s stability could be affected by temperature and pH . Additionally, its efficacy could be influenced by the presence of other substances in the environment .
Biochemical Analysis
Biochemical Properties
The presence of halogens (bromine and chlorine) and a methyl group in its structure suggests that it could participate in various biochemical reactions. The compound could potentially interact with various enzymes, proteins, and other biomolecules, but specific interactions have not been reported.
Molecular Mechanism
It could potentially exert its effects at the molecular level through binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression
Temporal Effects in Laboratory Settings
Information on the compound’s stability, degradation, and long-term effects on cellular function observed in in vitro or in vivo studies is currently unavailable .
Dosage Effects in Animal Models
The effects of different dosages of 3-Bromo-2-chloro-5-methylphenol in animal models have not been reported in the scientific literature. Therefore, information on any threshold effects observed in these studies, as well as any toxic or adverse effects at high doses, is currently unavailable .
Transport and Distribution
The compound could potentially interact with various transporters or binding proteins and could also influence its localization or accumulation within cells .
properties
IUPAC Name |
3-bromo-2-chloro-5-methylphenol |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H6BrClO/c1-4-2-5(8)7(9)6(10)3-4/h2-3,10H,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZDCVJVKRKVDUOO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C(=C1)Br)Cl)O |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H6BrClO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.48 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.